[4-(2-fluorophenyl)piperazin-1-yl]-(4,6,7-trimethoxy-1H-indol-2-yl)methanone

• IUPAC Name: [4-(2-fluorophenyl)piperazin-1-yl]-(4,6,7-trimethoxy-1H-indol-2-yl)methanone
• InChI: InChI=1S/C22H24FN3O4/c1-28-18-13-19(29-2)21(30-3)20-14(18)12-16(24-20)22(27)26-10-8-25(9-11-26)17-7-5-4-6-15(17)23/h4-7,12-13,24H,8-11H2,1-3H3
• InChI Key: DBZMYMIZCYQYCS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C2=C1C=C(N2)C(=O)N3CCN(CC3)C4=CC=CC=C4F)OC)OC
• Molecular Formula: C22H24FN3O4
• Molecular Weight: 413.4 g/mol

Description

[4-(2-fluorophenyl)piperazin-1-yl]-(4,6,7-trimethoxy-1H-indol-2-yl)methanone, commonly known as TFMPP, is a synthetic compound that belongs to the piperazine family. TFMPP is a psychoactive drug that has been used for recreational purposes. However, due to its chemical properties, TFMPP has also been studied for its potential therapeutic applications.

Mechanism of Action

TFMPP acts as a serotonin receptor agonist, specifically targeting the 5-HT2A and 5-HT2C receptors. This results in the activation of the serotonin system, which is involved in the regulation of mood, appetite, and sleep.
Biochemical and physiological effects:
TFMPP has been shown to have a range of biochemical and physiological effects, including the modulation of dopamine and norepinephrine levels in the brain. TFMPP has also been shown to increase heart rate and blood pressure, as well as cause changes in body temperature and respiration.

Advantages and Limitations for Lab Experiments

TFMPP has several advantages for use in lab experiments, including its well-established synthesis method and its ability to selectively target serotonin receptors. However, TFMPP also has several limitations, including its potential for abuse and its complex mechanism of action.

Future Directions

There are several potential future directions for research on TFMPP, including its use in the development of new antidepressant and analgesic medications. Additionally, further research is needed to fully understand the biochemical and physiological effects of TFMPP, as well as its potential for use in the treatment of neurological disorders.

Synthesis Methods

TFMPP can be synthesized by a variety of methods, including the reaction of 1-(2-fluorophenyl)piperazine with 4,6,7-trimethoxyindole-2-carboxylic acid, followed by the addition of thionyl chloride and methanol. The resulting product is then purified by recrystallization.

Scientific Research Applications

TFMPP has been studied for its potential therapeutic applications, including its use as an antidepressant and as an analgesic. TFMPP has also been studied for its potential use in the treatment of Parkinson's disease and other neurological disorders.